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AA41612, also referred to as an opsinamide, is a potent and selective synthetic antagonist of melanopsin

(Opn4)-mediated phototransduction [1].

Molecular Mechanism: It functions as a competitive antagonist that binds to the retinal binding site
of melanopsin [1]. In experimental models, it inhibits the light-dependent increase in intracellular

calcium and the melanopsin photocurrent without affecting rod or cone-mediated visual responses [1].
Binding and Specificity: Radioligand binding studies show AA41612 binds to melanopsin with high

affinity (Kd = 0.28 nM) [1]. Its action is highly specific, as it showed no significant interaction with a
large panel of 74 other biological targets, including GPCRs and ion channels [1].

In Vivo Efficacy: Studies in mice demonstrate that systemic administration of AA41612 can
specifically and reversibly inhibit melanopsin-dependent light responses, such as the pupillary light

reflex and light aversion behavior [1].

Chemical and Physical Properties

The table below summarizes the key physicochemical characteristics of AA41612, which are critical for

formulating the compound for experimental use.

Property Specification

Chemical Name 1-(2,5-dichloro-4-methoxyphenyl)sulfonylpiperidine [2]

CAS Number 433690-62-1 [2] [3] [4]

Molecular Formula C₁₂H₁₅Cl₂NO₃S [2] [3]
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Property Specification

Molecular Weight 324.22 g/mol [2] [3]

SMILES COC1=CC(Cl)=C(S(N2CCCCC2)(=O)=O)C=C1Cl [2] [3]

Purity ≥98% [2]

Appearance Solid powder [2]

Storage Protect from light; powder: -20°C for 3 years; in solvent: -80°C for 6 months [2]

Experimental Workflow for Acute In Vivo
Administration

Based on the seminal study, here is a detailed protocol for assessing the acute effects of AA41612 on

melanopsin-dependent light responses in mice [1]. This workflow visualizes the key stages of the process.
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Step 1: Formulate AA41612
(DMSO + Corn Oil)

Step 2: Administer to Mice
(e.g., Intraperitoneal Injection)

Step 3: Allow for Systemic Distribution
(30-60 minutes)

Step 4: Conduct Behavioral & Physiological Assays
(Pupillary Light Reflex, Light Aversion)

Step 5: Data Analysis
(Compare to Vehicle-Control Group)

Click to download full resolution via product page

Detailed Protocol Steps

Step 1: Formulate AA41612

Prepare a stock solution in 100% DMSO at a concentration of 25 mg/mL [2].

For in vivo injection, mix the DMSO stock solution with corn oil at a 1:9 ratio (e.g., 100 µL
DMSO stock + 900 µL corn oil) to create a working solution of 2.5 mg/mL [2]. Vortex thoroughly

until the solution is clear or a uniform suspension is achieved.

Step 2: Administer to Mice

The established route of administration is systemic injection, such as intraperitoneal (IP) [1].

The exact dosage used in published studies should be identified from the literature, as it is a
critical parameter.
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Step 3: Allow for Systemic Distribution

After IP injection, allow approximately 30 to 60 minutes for the compound to distribute
systemically and reach its target in the retina before conducting assays [1].

Step 4: Conduct Behavioral & Physiological Assays

Pupillary Light Reflex (PLR): Expose the mouse to a light stimulus (e.g., 480 nm blue light)
and record the constriction of the pupil. AA41612 treatment should significantly attenuate the

PLR compared to vehicle-treated controls [1].
Light Aversion Test: Place the mouse in a chamber with lit and dark compartments. Mice

treated with AA41612 will show a reduced aversion to spending time in the brightly lit area,
indicating a blockade of melanopsin-mediated photophobia [1].

Step 5: Data Analysis

Compare the results from the treatment group to a vehicle-control group (administered with the
DMSO/corn oil formulation without the active compound) using appropriate statistical tests.

Critical Considerations for Protocol Development

When planning your experiments, please consider the following:

Long-Term Protocol Gap: The cited research primarily demonstrates acute, single-dose effects. No
specific long-term treatment protocols (involving chronic dosing, stability of formulation over time,
or long-term efficacy and safety profiles) are available in the searched literature.

Solubility and Formulation: AA41612 has low aqueous solubility and is best dissolved in DMSO [2]
[3]. For in vivo studies, it is crucial to use a formulation that ensures the compound remains in

solution and is well-tolerated by animals. The DMSO/corn oil mixture is one validated option [2].
Light Sensitivity: The product requires protection from light during storage, preparation, and

administration to maintain its stability and efficacy, given its mechanism of action involving a
photopigment [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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